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Compound of Interest

Compound Name: 4-(Bromomethyl)phenylacetic acid

Cat. No.: B083933 Get Quote

An In-depth Technical Guide to 4-(Bromomethyl)phenylacetic Acid and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Bromomethyl)phenylacetic
acid, a versatile reagent in organic synthesis and drug development. This document details its

chemical identity, physicochemical properties, key synthetic protocols, and significant

applications, with a focus on its role as a linker in solid-phase peptide synthesis.

Chemical Identity and Synonyms
4-(Bromomethyl)phenylacetic acid is an aromatic carboxylic acid containing a reactive

bromomethyl group. This dual functionality makes it a valuable intermediate for the synthesis of

a wide range of bioactive molecules. It is widely known in the scientific community under

several synonyms, most notably as PAM acid, which underscores its application in peptide

amide synthesis.

A comprehensive list of its identifiers and synonyms is provided below:
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Identifier Type Value

IUPAC Name 2-[4-(bromomethyl)phenyl]acetic acid[1]

CAS Number 13737-36-5[2][3]

Molecular Formula C₉H₉BrO₂[2][3]

Common Synonyms
PAM Acid, 4-(Carboxymethyl)benzyl bromide, p-

(Bromomethyl)phenylacetic acid[2][3]

Other Synonyms

2-(4-Bromomethylphenyl)acetic acid, [4-

(Bromomethyl)phenyl]acetic acid,

Benzeneacetic acid, 4-(bromomethyl)-[4]

PubChem CID 4519056[1][2]

MDL Number MFCD00010632[2]

EC Number 604-016-4[1]

InChI
InChI=1S/C9H9BrO2/c10-6-8-3-1-7(2-4-8)5-

9(11)12/h1-4H,5-6H2,(H,11,12)[1][5]

InChIKey WCOCCXZFEJGHTC-UHFFFAOYSA-N[1][5]

SMILES C1=CC(=CC=C1CC(=O)O)CBr[1]

Physicochemical Properties
The physical and chemical properties of 4-(Bromomethyl)phenylacetic acid are crucial for its

handling, storage, and application in synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9789020/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peptide_Cleavage_from_Resin_in_Boc_SPPS.pdf
https://experiments.springernature.com/articles/10.1007/978-1-62703-544-6_2
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peptide_Cleavage_from_Resin_in_Boc_SPPS.pdf
https://experiments.springernature.com/articles/10.1007/978-1-62703-544-6_2
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peptide_Cleavage_from_Resin_in_Boc_SPPS.pdf
https://experiments.springernature.com/articles/10.1007/978-1-62703-544-6_2
https://www.rsc.org/suppdata/ob/c3/c3ob42096e/c3ob42096e.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9789020/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peptide_Cleavage_from_Resin_in_Boc_SPPS.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peptide_Cleavage_from_Resin_in_Boc_SPPS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9789020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9789020/
https://www.researchgate.net/publication/247631475_Solid_phase_synthesis_of_bioadhesive_analogue_peptides_with_trifluoromethanesulfonic_acid_cleavage_from_PAM_resin
https://pmc.ncbi.nlm.nih.gov/articles/PMC9789020/
https://www.researchgate.net/publication/247631475_Solid_phase_synthesis_of_bioadhesive_analogue_peptides_with_trifluoromethanesulfonic_acid_cleavage_from_PAM_resin
https://pmc.ncbi.nlm.nih.gov/articles/PMC9789020/
https://www.benchchem.com/product/b083933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 229.07 g/mol [1][2][3]

Appearance White to light beige crystalline powder[4]

Melting Point 179-183 °C[5][6]

Purity ≥ 95-99% (commercially available)[2][5]

Solubility Sparingly soluble in water[4]

Storage Temperature
Room temperature, recommended in a cool,

dark place (<15°C)[7]

Experimental Protocols
Detailed methodologies for the synthesis and application of 4-(Bromomethyl)phenylacetic
acid are presented below.

Synthesis of 4-(Bromomethyl)phenylacetic Acid from p-
Toluacetic Acid
This protocol describes a common method for the preparation of 4-
(Bromomethyl)phenylacetic acid.

Materials:

p-Toluacetic acid

Chlorobenzene

N-bromosuccinimide (NBS)

Benzoyl peroxide

Hydrochloric acid

Procedure:
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In a suitable reaction vessel, add 24 g of p-toluacetic acid to 75 ml of chlorobenzene.

Add 30 g of N-bromosuccinimide (NBS) and 0.5 g of benzoyl peroxide as the initiator.

Under mechanical stirring and incandescent light, heat the reaction mixture to 85°C. The

reaction is exothermic and the temperature will rise.

Control the reaction temperature in the range of 90-110°C and maintain for 8 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to allow the solid product to precipitate.

Collect the solid by filtration and wash the filter cake thoroughly with water.

Dry the solid product to yield 4-(Bromomethyl)phenylacetic acid.[6]

Synthesis of 4-(Hydroxymethyl)phenylacetic Acid
This protocol details the conversion of 4-(Bromomethyl)phenylacetic acid to its

corresponding alcohol.

Materials:

4-(Bromomethyl)phenylacetic acid

Sodium hydroxide (NaOH)

Concentrated sulfuric acid (H₂SO₄)

Sodium chloride (NaCl)

Ethyl acetate

Anhydrous sodium sulfate

Petroleum ether

Procedure:
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Dissolve 1.61 kg of sodium hydroxide in 90 L of water.

To this solution, add 2.3 kg of 4-(Bromomethyl)phenylacetic acid and stir the mixture at

room temperature overnight.

Monitor the reaction by TLC to confirm the complete consumption of the starting material.

Carefully acidify the reaction mixture to a pH of approximately 2 with concentrated sulfuric

acid.

Add 25 kg of solid sodium chloride to the mixture and extract with ethyl acetate (3 x 33 L).

Combine the organic phases, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the solution until a significant amount of solid precipitates.

Store the suspension at 4-6°C overnight to promote further crystallization.

Collect the solid product by filtration and wash the filter cake with petroleum ether (2 x 2 L) to

afford 4-(hydroxymethyl)phenylacetic acid.[8]

Applications in Drug Development and Research
4-(Bromomethyl)phenylacetic acid is a key building block in several areas of pharmaceutical

and chemical research.

Solid-Phase Peptide Synthesis (SPPS): As "PAM acid," it is used to create the

phenylacetamidomethyl (PAM) linker, which is attached to a resin support. This linker is

instrumental in the Boc strategy of SPPS for the synthesis of peptides with a C-terminal

carboxylic acid. The peptide is assembled on the resin and then cleaved from the linker

under strong acidic conditions.

Serine Protease Inhibitors: It serves as a precursor in the synthesis of serine protease

inhibitors, a class of drugs with various therapeutic applications.[6][9]

Agrochemicals: The compound is utilized in the development of new herbicides and

pesticides.[2]
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Organic Synthesis: Its dual reactivity allows for its use as a versatile intermediate in the

synthesis of complex organic molecules, including novel crown ether receptors and 4-

(acetoxymethyl)phenylacetic acid.[6][9]

Visualized Workflows and Pathways
The following diagrams illustrate key experimental workflows involving 4-
(Bromomethyl)phenylacetic acid derivatives.

Start: Polystyrene Resin PAM Linker
(from 4-(Bromomethyl)phenylacetic acid)
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Solid-Phase Peptide Synthesis (SPPS) Workflow using a PAM Linker.

p-Toluacetic Acid Bromination
(NBS, Benzoyl Peroxide)

4-(Bromomethyl)phenylacetic Acid
(PAM Acid)

Hydrolysis
(NaOH, then H₂SO₄)

Reaction with
Sodium Acetate

4-(Hydroxymethyl)phenylacetic Acid

4-(Acetoxymethyl)phenylacetic Acid
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Key Synthetic Transformations of 4-(Bromomethyl)phenylacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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